N-(3-acetamidophenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H21N3O3/c1-15-8-10-17(11-9-15)14-25-12-4-7-20(22(25)28)21(27)24-19-6-3-5-18(13-19)23-16(2)26/h3-13H,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: HGWWOKBLTOWSBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• CAS No.: 946221-37-0

Description

N-(3-acetamidophenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, commonly known as AMN082, is a selective agonist of the metabotropic glutamate receptor 7 (mGluR7). This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

AMN082 selectively activates N-(3-acetamidophenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of this compound by AMN082 leads to the inhibition of the release of glutamate and other neurotransmitters, resulting in a decrease in neuronal excitability.
Biochemical and Physiological Effects:
AMN082 has been shown to have a variety of biochemical and physiological effects. Studies have demonstrated that AMN082 can reduce anxiety-like behavior in rodents, as well as improve cognitive function and memory. Additionally, AMN082 has been shown to have potential antipsychotic effects, as it can reduce the hyperactivity of dopaminergic neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using AMN082 in lab experiments is its selectivity for N-(3-acetamidophenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. This allows for more precise modulation of glutamate release and neuronal excitability. However, one limitation of using AMN082 is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor activation over time.

Future Directions

There are several potential future directions for the study of AMN082. One area of interest is its potential use in the treatment of drug addiction, as studies have shown that AMN082 can reduce drug-seeking behavior in rodents. Additionally, further research is needed to better understand the mechanisms underlying AMN082's effects on cognitive function and memory. Finally, the development of more stable analogs of AMN082 could help to overcome its limitations in lab experiments.

Synthesis Methods

The synthesis of AMN082 involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate to form 4-methyl-1,2-dihydropyridine-3,5-dicarboxylic acid ethyl ester. This intermediate is then reacted with 3-acetamidophenylboronic acid in the presence of palladium acetate and triphenylphosphine to yield AMN082.

Scientific Research Applications

AMN082 has been extensively studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and schizophrenia. Studies have shown that AMN082 can modulate the release of neurotransmitters such as glutamate, GABA, and dopamine, which are involved in the pathophysiology of these disorders.